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Introduction

CKP-25 is a hybrid lemongrass variety developed from Cymbopogon khasiana and
Cymbopogon pendulus.[1] Its essential oil is a subject of significant interest in the
pharmaceutical and food industries due to its wide range of biological activities. The essential
oil is particularly rich in citral, a monoterpene aldehyde known for its antimicrobial properties.[1]

[2]

This document provides a detailed protocol for the hydro-distillation of CKP-25 essential oil, a
common and efficient method for its extraction. The protocol is intended for laboratory-scale
extraction for research and development purposes. Additionally, this document summarizes the
chemical composition and biological activities of CKP-25 essential oil, offering valuable data for
researchers in drug discovery and development.

CKP-25 essential oil has demonstrated a variety of biological activities, including:

» Antifungal and Antiaflatoxigenic Activity: It has been shown to be effective against various
fungal species and in inhibiting the production of aflatoxin B1.[2][3]

o Antioxidant Activity: The essential oil exhibits antioxidant properties, which are crucial for
combating oxidative stress-related conditions.[2][3]
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e Antimicrobial Activity: It possesses broad-spectrum antimicrobial activity against both Gram-
positive and Gram-negative bacteria.[4][5]

» Anti-inflammatory and Anti-diabetic Activities: Studies have indicated its potential in
managing inflammation and diabetes.[3]

Experimental Protocol: Hydro-distillation of CKP-25
Essential Oil

This protocol details the laboratory-scale extraction of essential oil from the whole plant
material of lemongrass variety CKP-25 using a Clevenger-type apparatus.[3]

Materials:

» Fresh or semi-dried whole plant material of lemongrass (CKP-25)
« Distilled water

¢ Anhydrous sodium sulfate (Naz2S0a)

o Clevenger-type hydro-distillation apparatus

e Heating mantle

e Round bottom flask (appropriate size for the amount of plant material)
o Condenser

e Receiving flask

e Separatory funnel

e Glass vials for storage

Procedure:

o Preparation of Plant Material:
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o For fresh plant material, chop the whole plant into smaller pieces to increase the surface
area for efficient oil extraction.

o For semi-dried material, the oil yield may be higher.[6] It is recommended to partially dry
the plant material in the shade to achieve a semi-dried state.

» Hydro-distillation:

o Weigh a desired amount of the prepared plant material (e.g., 500 g for a lab-scale
extraction) and place it into the round bottom flask of the Clevenger apparatus.[3]

o Add a sufficient volume of distilled water to the flask to fully immerse the plant material.
The typical plant material to water ratio can vary, but a common starting point is 1:10 (w/v).

o Set up the Clevenger apparatus, ensuring all glass joints are properly sealed.
o Connect the condenser to a cold water supply.

o Begin heating the flask using a heating mantle set to maintain the water at a rolling boll
(100 °C).[3]

o Continue the distillation for a period of 4 hours to ensure complete extraction of the
essential oil.[3]

o During the distillation process, the steam and volatilized essential oil will rise, be
condensed in the condenser, and collected in the graduated tube of the Clevenger
apparatus. The oil, being less dense than water, will float on top of the hydrosol.

e Oil Separation and Purification:

o After the 4-hour distillation is complete, turn off the heating mantle and allow the apparatus
to cool down.

o Carefully collect the separated essential oil from the graduated tube.

o To remove any residual water, treat the collected oil with anhydrous sodium sulfate.[3] Add
a small amount of the anhydrous Na=SOa to the oil and swirl gently. The Na2SOa will
clump together as it absorbs the water.
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o Decant or filter the clear, dried essential oil into a clean, airtight glass vial.
e Storage:

o Store the essential oil in a cool, dark place to prevent degradation from heat and light.

Data Presentation
Chemical Composition of CKP-25 Essential Oil

The chemical composition of CKP-25 essential oil is typically analyzed by Gas
Chromatography-Mass Spectrometry (GC-MS). The major constituents are listed in the table

below.
Compound Percentage (%)
Citral (Geranial + Neral) 75.67 - 85
D-Limonene 7.80
Geranyl acetate 6.21

Note: The exact composition can vary depending on factors such as geographical location,
climate, and age of the plant material.[1][2]

Biological Activity of CKP-25 Essential Oil

The biological activities of CKP-25 essential oil have been quantified in various studies. The
following table summarizes some of the key findings.
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Activity Test Organism/Assay Result
Antifungal Aspergillus flavus MIC: 0.4 puL/mL
) o ) MIC: 0.07 pL/mL (for
Antiaflatoxigenic Aspergillus flavus )
nanoemulsion)
o ICso0: 6.94 pL/mL (for
Antioxidant DPPH Assay )
nanoemulsion)
o ICs0: 5.40 pL/mL (for
Antioxidant ABTS Assay )
nanoemulsion)
Antibacterial Escherichia coli MIC: 20 pg/mL
Antibacterial Bacillus subtilis MIC: 25-50 pg/mL
Antibacterial Staphylococcus aureus MIC: 25-50 pg/mL

MIC: Minimum Inhibitory Concentration; ICso: Half-maximal Inhibitory Concentration.[2][3][4]

Visualization
Experimental Workflow for Hydro-distillation
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Caption: Workflow for the hydro-distillation of CKP-25 essential oil.

Proposed Antifungal Mechanism of CKP-25 Essential Oil
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Caption: Proposed mechanism of antifungal action of CKP-25 essential oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Hydro-distillation of
CKP-25 Essential Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567601#protocol-for-hydro-distillation-of-ckp-25-
essential-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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